2-(2-bromophenyl)cyclopropanamine HCl

• IUPAC Name: (1R,2S)-2-(2-bromophenyl)cyclopropan-1-amine;hydrochloride
• InChI: InChI=1S/C9H10BrN.ClH/c10-8-4-2-1-3-6(8)7-5-9(7)11;/h1-4,7,9H,5,11H2;1H/t7-,9+;/m0./s1
• InChI Key: DREMIJGUQWOEDV-DKXTVVGFSA-N
• Canonical SMILES: C1C(C1N)C2=CC=CC=C2Br.Cl
• Isomeric SMILES: C1[C@H]([C@@H]1N)C2=CC=CC=C2Br.Cl
• Molecular Formula: C9H11BrClN
• Molecular Weight: 248.55 g/mol
• CAS No.: 175168-76-0

Description

2-(2-Bromophenyl)cyclopropanamine HCl is a valuable cyclopropylamine-based building block in medicinal chemistry and pharmacology research. Its core research value lies in its potential as a scaffold for investigating epigenetic regulators and overcoming multidrug resistance (MDR) in cancer. Structural analogues of cyclopropylamines have been identified as potent inhibitors of Lysine-Specific Demethylase 1 (LSD1), an important epigenetic target . Inhibiting LSD1 can lead to the re-expression of silenced tumor suppressor genes, making it a promising strategy for cancer therapy development. Furthermore, research into structurally complex modulators of P-glycoprotein (P-gp) suggests that incorporating specific aromatic and amine functionalities can influence the ATPase activity of this critical efflux pump . By serving as a key synthetic intermediate, this compound enables researchers to design and synthesize novel molecules that may reverse MDR by inhibiting P-gp, thereby restoring the efficacy of chemotherapeutic drugs . This makes it a crucial tool for advancing studies in drug discovery, particularly for oncology and diseases involving epigenetic dysregulation.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Ticagrelor-Related Cyclopropanamine Derivatives

Example 1: (1R,2R)-2-(3,4-Difluorophenyl)cyclopropanamine (Ticagrelor Related Compound 5)

• CAS No.: 1446475-48-4 .
• Molecular Formula : C₉H₉F₂N.
• Key Differences: Substituted with 3,4-difluorophenyl instead of 2-bromophenyl.
• Applications : Intermediate in Ticagrelor synthesis, a platelet aggregation inhibitor .

Example 2: (1R,2S)-rel-2-(3,4-Difluorophenyl)cyclopropanamine HCl

• CAS No.: 1414348-35-8 .
• Molecular Formula : C₉H₉F₂N·HCl.
• Physicochemical Properties :
  • Molar mass: 169.17 g/mol (free base).
  • Boiling point: 212°C; Density: 1.268 g/cm³ .
• Key Differences :
  • Stereochemistry (1R,2S configuration) may influence receptor binding compared to the brominated analog.
  • Higher patent activity (linked to cardiovascular therapeutics) compared to 2-(2-bromophenyl)cyclopropanamine HCl .

Trifluoromethyl-Substituted Cyclopropanamine

Example: 1-[2-(Trifluoromethyl)phenyl]cyclopropanamine HCl

• CAS No.: 886366-53-6 .
• Molecular Formula : C₁₀H₁₀F₃N·HCl.
• Applications : Used in kinase inhibitor research (e.g., DS-16346) .

Cyclobutyl Analog

Example: 2-Cyclobutylpropan-2-amine HCl

• CAS No.: 1864058-17-2 .
• Molecular Formula : C₇H₁₆ClN.
• Key Differences :
  • Cyclobutane ring instead of cyclopropane, reducing ring strain and altering conformational flexibility.
  • Lower molar mass (149.66 g/mol) due to the absence of an aromatic substituent .

Pyridinyl-Substituted Cyclopropanamine

Example: (trans)-2-(6-(3-(Trifluoromethyl)phenyl)pyridin-3-yl)cyclopropanamine Dihydrochloride

• Synthesis Route :
  • Involves Pd-catalyzed coupling and Boc deprotection with HCl .
• Key Differences :
  • Pyridinyl group introduces aromatic nitrogen, enabling hydrogen bonding and π-π interactions absent in the bromophenyl analog.
  • Higher synthetic complexity due to the biphenyl system .

Comparative Analysis Table

Compound	Substituent	Molecular Formula	Molar Mass (g/mol)	Key Applications
2-(2-Bromophenyl)cyclopropanamine HCl	2-Bromophenyl	C₉H₁₀BrN·HCl	227.55 (HCl salt)	Pharmaceutical intermediate
(1R,2S)-rel-2-(3,4-DFP)cyclopropanamine HCl	3,4-Difluorophenyl	C₉H₉F₂N·HCl	205.63 (HCl salt)	Ticagrelor synthesis
1-[2-(Trifluoromethyl)phenyl]cyclopropanamine HCl	2-CF₃-phenyl	C₁₀H₁₀F₃N·HCl	261.65 (HCl salt)	Kinase inhibitors
2-Cyclobutylpropan-2-amine HCl	Cyclobutyl	C₇H₁₆ClN	149.66	Structural studies

Research Implications and Trends

• Bromine vs. Fluorine : Bromine’s larger atomic size may enhance halogen bonding in target interactions but reduce metabolic stability compared to fluorine .
• Stereochemistry : Diastereomers (e.g., 1R,2R vs. 1R,2S) show divergent biological activities, emphasizing the need for enantioselective synthesis .
• Synthetic Methods : Pd-catalyzed cross-coupling and acid-mediated deprotection are common across these compounds, suggesting scalable routes for analogs .

Q & A

Basic Research Questions

Q. What are the common synthetic routes for preparing 2-(2-bromophenyl)cyclopropanamine HCl, and what key reaction conditions must be controlled to ensure high yield and purity?

• Methodological Answer : Synthesis typically involves multi-step organic reactions. A critical step is the formation of the cyclopropane ring, often achieved via [2+1] cycloaddition or malonate ester decarboxylation. For example, base-catalyzed hydrolysis of dimethyl 2-(2-bromophenyl)malonate followed by acidification (e.g., HCl) can yield the cyclopropane core. However, rapid decarboxylation must be mitigated by controlling reaction temperature (<40°C) and using stoichiometric acid (2 M HCl) to stabilize intermediates . Coupling reagents like EDCI·HCl and DMAP in dry DCM are effective for amide bond formation in related bromophenyl derivatives, requiring inert conditions to prevent side reactions .

Q. How can researchers characterize the structural integrity and purity of 2-(2-bromophenyl)cyclopropanamine HCl using spectroscopic and chromatographic methods?

• Methodological Answer : Key techniques include:

• 1H/13C NMR : Confirm cyclopropane ring geometry (e.g., cis/trans coupling constants) and bromophenyl substitution patterns.
• HPLC-MS : Assess purity (>95%) and detect trace byproducts (e.g., decarboxylated derivatives). Use a C18 column with acetonitrile/water gradients and 0.1% formic acid for optimal resolution.
• XRD : Resolve stereochemical ambiguity in the cyclopropane ring or hydrochloride salt formation .

Q. What biological screening approaches are suitable for evaluating the pharmacological potential of 2-(2-bromophenyl)cyclopropanamine HCl?

• Methodological Answer : Initial screens should include:

• In vitro binding assays : Target receptors like serotonin or dopamine transporters using radioligand displacement (e.g., [3H]-paroxetine for SERT).
• Metabolic stability tests : Incubate with liver microsomes (human/rat) and monitor degradation via LC-MS.
• Cytotoxicity profiling : Use MTT assays on HEK-293 or HepG2 cell lines to identify off-target effects .

Advanced Research Questions

Q. How can stereochemical challenges in synthesizing enantiopure 2-(2-bromophenyl)cyclopropanamine HCl be addressed?

• Methodological Answer : Enantioselective synthesis requires chiral catalysts (e.g., Rh(II)-carboxylates) for cyclopropanation. Alternatively, resolve racemic mixtures via chiral HPLC (Chiralpak IA column, hexane/isopropanol mobile phase) or enzymatic kinetic resolution using lipases (e.g., CAL-B). Confirm enantiomeric excess (ee) using polarimetry or chiral derivatization with Mosher’s acid .

Q. What strategies are effective in resolving conflicting data regarding the stability and reactivity of 2-(2-bromophenyl)cyclopropanamine HCl under different synthetic conditions?

• Methodological Answer : Contradictory results (e.g., decarboxylation vs. cyclization) often arise from variable acid concentrations or temperature gradients. Systematic DOE (Design of Experiments) can optimize conditions:

• Factor screening : Test HCl concentration (1–3 M), reaction time (2–24 h), and temperature (0–60°C).
• Response monitoring : Track intermediates via in-situ IR spectroscopy or GC-MS.
• Validation : Reproduce high-yield conditions (e.g., 2 M HCl, 25°C) from literature and compare with observed outcomes .

Q. How does the bromine substituent's position on the phenyl ring influence the compound’s reactivity in nucleophilic substitution reactions compared to chloro analogs?

• Methodological Answer : Bromine’s higher electronegativity and leaving-group ability (vs. chlorine) enhance SNAr (nucleophilic aromatic substitution) reactivity. For example, in Pd-catalyzed cross-couplings, 2-bromophenyl derivatives show faster oxidative addition rates (TOF = 120 h⁻¹ vs. 75 h⁻¹ for chloro analogs). However, steric hindrance at the ortho position may reduce efficiency, requiring bulky ligands (e.g., XPhos) or elevated temperatures (110–140°C) .

Q. What computational methods can predict the binding affinity of 2-(2-bromophenyl)cyclopropanamine HCl to neurological targets?

• Methodological Answer : Use molecular docking (AutoDock Vina) with cryo-EM structures of serotonin receptors (e.g., 5-HT2A). MD simulations (AMBER) can assess binding stability over 100 ns trajectories. QSAR models trained on cyclopropanamine derivatives (e.g., Ticagrelor analogs) may predict IC50 values for novel targets .